ethyl {2-[(hydroxyimino)methyl]phenoxy}acetate

• IUPAC Name: ethyl 2-[2-[(E)-hydroxyiminomethyl]phenoxy]acetate
• InChI: InChI=1S/C11H13NO4/c1-2-15-11(13)8-16-10-6-4-3-5-9(10)7-12-14/h3-7,14H,2,8H2,1H3/b12-7+
• InChI Key: UNSHDVGOPIHWRQ-KPKJPENVSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=CC=C1C=NO
• Isomeric SMILES: CCOC(=O)COC1=CC=CC=C1/C=N/O
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol

Description

Ethyl {2-[(hydroxyimino)methyl]phenoxy}acetate, commonly referred to as ethyl salicylate, is an organic compound with the molecular formula C11H13NO4. It is a colorless liquid with a sweet, fruity odor that is commonly used in the fragrance and flavor industries. Ethyl salicylate has also been shown to have a range of potential applications in scientific research, particularly in the fields of biochemistry and physiology.

Scientific Research Applications

Enzymatic Hydrolysis in Drug Synthesis

A prototype anti-asthma drug, LASSBio 482, utilized enzymatic hydrolysis of the methyl ester of a similar compound in its production process. The study highlighted the use of immobilized lipase in a three-phase system for the synthesis of the desired product, demonstrating enzymatic hydrolysis as a promising technique for drug synthesis (Bevilaqua et al., 2004).

Antioxidant Properties

Research into phenolic compounds has shown significant antioxidant activities. For instance, compounds extracted from Juglans regia kernels, including ethyl gallate and others, displayed notable DPPH scavenging capacities. These findings suggest the potential antioxidative benefits of phenolic compounds, which could be influenced by the number of hydroxyl groups in their aromatic rings (Zhang et al., 2009).

Antimicrobial Activity

Phenolic compounds isolated from the aerial parts of Anabasis aphylla demonstrated selective inhibitory activity against a range of microorganisms, including Gram-positive bacteria and yeast. This research suggests the potential of such compounds as antimicrobial agents (Du et al., 2009).

Antioxidative Phenolic Compounds

Almond (Prunus amygdalus) skins were found to contain nine phenolic compounds with DPPH free radical scavenging activities. This study identifies the antioxidative potential of these compounds, contributing to the understanding of natural antioxidants (Sang et al., 2002).

Geranylated Phenolic Constituents

New geranylated phenolic constituents isolated from the fruits of Artocarpus nobilis showed strong antioxidant activity, indicating the potential of these compounds in oxidative stress mitigation (Jayasinghe et al., 2006).